Cas no 2138525-98-9 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid
• CAS No: 2138525-98-9
• MF: C₂₁H₁₉NO₅
• MW: 365.379266023636
• CID: 6448017
• PubChem ID: 165479792
• Update Time: 2025-05-23

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138525-98-9
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid
• EN300-657511

• Inchi： 1S/C21H19NO5/c23-14-9-13(20(24)25)10-22(11-14)21(26)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13,19H,9-12H2,(H,24,25)
• InChI Key： VAPQCQYYDMFDHH-UHFFFAOYSA-N
• SMILES： O(C(N1CC(CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 365.12632271g/mol
• Monoisotopic Mass: 365.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid: A Comprehensive Overview

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid is a compound with the CAS number 2138525-98-9, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group attached to a piperidine ring. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in drug design and development.

The molecular structure of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid is characterized by a piperidine ring with an oxo group at the 5-position and a carboxylic acid group at the 3-position. The Fmoc group, which is attached via a methylene bridge, adds significant steric bulk to the molecule, potentially influencing its pharmacokinetic properties. Recent studies have highlighted the importance of such bulky groups in modulating drug bioavailability and reducing off-target effects.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the Fmoc-piperidine framework, leveraging palladium-catalyzed cross-coupling reactions and other advanced techniques. These methods not only enhance the scalability of the synthesis but also improve the overall purity of the product, making it more suitable for preclinical studies.

The biological activity of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid has been extensively studied in vitro. Preclinical data indicate that this compound exhibits potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary results from animal models suggest that this compound may possess anti-tumor properties, making it a promising candidate for oncology drug development.

In addition to its therapeutic potential, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid has also been explored as a building block in medicinal chemistry. Its unique structure allows for further functionalization, enabling researchers to develop analogs with enhanced pharmacokinetic profiles or improved target specificity. This versatility underscores its importance as a lead compound in drug discovery programs.

Recent research has also focused on understanding the metabolic pathways of this compound. Studies using metabolomics techniques have identified key metabolites formed during its biotransformation, providing insights into its pharmacokinetics and toxicity profile. These findings are crucial for optimizing dosing regimens and minimizing adverse effects in clinical trials.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-oxopiperidine-3-carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in the development of novel therapeutics. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.